Cas no 389605-62-3 (5-Pyrimidinecarbonitrile,4-(methylamino)-2-[[4-(methylsulfonyl)phenyl]amino]-)

• Product Name: 5-Pyrimidinecarbonitrile,4-(methylamino)-2-[[4-(methylsulfonyl)phenyl]amino]-
• CAS No: 389605-62-3
• MF: C₁₃H₁₃N₅O₂S
• MW: 303.339620351791
• CID: 1496302
• Update Time: 2024-08-24

5-Pyrimidinecarbonitrile,4-(methylamino)-2-[[4-(methylsulfonyl)phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile,4-(methylamino)-2-[[4-(methylsulfonyl)phenyl]amino]-
• 5-Pyrimidinecarbonitrile, 4-(methylamino)-2-[[4-(methylsulfonyl)phenyl]amino]-

• Inchi： 1S/C13H13N5O2S/c1-15-12-9(7-14)8-16-13(18-12)17-10-3-5-11(6-4-10)21(2,19)20/h3-6,8H,1-2H3,(H2,15,16,17,18)
• InChI Key： FYHGUIRTXYMZCC-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(S(C)(=O)=O)C=C2)=NC=C(C#N)C(NC)=N1

Computed Properties

• Exact Mass: 303.07919

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 623.7±65.0 °C(Predicted)
• PSA: 107.77
• pka: 2.82±0.10(Predicted)